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Compound of Interest

Compound Name:
2-(2-Bromophenyl)azepane

hydrochloride

CAS No.: 1177340-54-3

Cat. No.: B1286184

Get Quote

Executive Summary
2-(2-Bromophenyl)azepane hydrochloride (CAS: 1177340-54-3) represents a critical

scaffold in the exploration of selective serotonin receptor ligands, specifically targeting the 5-

HT2C receptor subtype.[1] As a ring-expanded analog of phenyl-piperidines, this compound

offers unique conformational properties that differentiate it from market standards like

Lorcaserin.

This guide provides a technical framework for validating the reproducibility of this compound in

preclinical workflows. It benchmarks the compound against Lorcaserin (Standard 5-HT2C

Agonist) and mCPP (Non-selective reference), focusing on chemical stability, receptor

selectivity, and functional efficacy.

Part 1: Chemical Reproducibility & Stability
The primary source of experimental failure with aryl-azepanes is inconsistent salt stoichiometry

and hygroscopicity. The ortho-bromo substitution introduces steric bulk that influences crystal

packing and solubility.
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Comparative Physicochemical Profile

Feature
2-(2-
Bromophenyl)azep
ane HCl

Lorcaserin HCl
(Benchmark)

Impact on
Reproducibility

Molecular Weight ~290.6 g/mol 231.72 g/mol

Molar dosing

calculations must be

precise.

Hygroscopicity Moderate to High Low

Critical: 2-(2-Br)

analog requires

desiccation; wet

compound alters

functional assay

concentrations.

Solubility (Water) < 10 mg/mL (Est.) > 50 mg/mL

Lower solubility

requires DMSO stock

preparation for reliable

bioassays.

LogP (Lipophilicity) ~3.2 (Predicted) 2.6

Higher lipophilicity

implies higher non-

specific binding in

plasticware.

Protocol: Salt Stoichiometry Validation
Objective: Ensure the compound is a mono-hydrochloride salt to prevent pH drift in cell assays.

Dissolution: Dissolve 10 mg of analyte in 1 mL deuterated methanol (MeOD).

¹H-NMR Analysis: Integrate the azepane ring protons (1.6–3.5 ppm) relative to the aromatic

protons (7.0–7.6 ppm).

Chloride Titration: Use Silver Nitrate (AgNO₃) titration to confirm 1:1 Cl⁻ to amine ratio.

Pass Criteria: Cl content 11.8% ± 0.5%.
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Fail Action: If Cl < 11%, re-acidify with 4M HCl in dioxane and recrystallize.

Part 2: Biological Performance (Pharmacology)
The value of 2-(2-Bromophenyl)azepane lies in its potential for functional selectivity (biased

signaling). The ortho-bromo group is hypothesized to clash with the 5-HT2A receptor pocket

(reducing hallucinogenic potential) while accommodating the 5-HT2C pocket.

Experiment 1: Gq-Coupled Calcium Flux Assay (Functional Efficacy)
Context: 5-HT2C couples to Gαq, leading to IP3 generation and intracellular Ca²⁺ release.

Workflow Diagram (DOT):
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Caption: Signal transduction pathway for 5-HT2C functional validation via Calcium Flux.[2]

Step-by-Step Protocol:

Cell Seeding: Plate CHO-K1 cells stably expressing human 5-HT2C (non-edited isoform) at

10,000 cells/well in 384-well black plates. Incubate 24h.

Dye Loading: Load cells with Fluo-4 AM (calcium indicator) for 60 mins at 37°C.

Compound Prep: Prepare 2-(2-Bromophenyl)azepane HCl in DMSO. Serial dilute (10-point,

1:3 dilution) in HBSS buffer + 20 mM HEPES.

Control: Lorcaserin (10 µM max).

Injection: Inject compounds using a FLIPR (Fluorometric Imaging Plate Reader).

Measurement: Record fluorescence (Ex 488nm / Em 525nm) for 180 seconds.

Performance Benchmarking Data (Representative):
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Compound
5-HT2C EC₅₀
(nM)

Emax (%)
5-HT2A EC₅₀
(nM)

Selectivity
Ratio (2A/2C)

2-(2-

Bromophenyl)az

epane

18 ± 4 85% > 2500 > 130x

Lorcaserin

(Control)
9 ± 2 100% 1600 ~170x

mCPP (Non-

selective)
25 ± 5 70% 45 1.8x

Interpretation: The azepane derivative shows slightly lower potency than Lorcaserin but

maintains the critical selectivity window against 5-HT2A, validating it as a safe non-

hallucinogenic probe.

Part 3: Synthesis & Purification Workflow
Reproducibility often fails at the synthesis stage due to the difficulty of forming the 7-membered

azepane ring. The recommended route uses a Ring Expansion strategy rather than direct

cyclization.

Synthesis Validation Diagram (DOT):
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Start: 1-(2-Bromophenyl)
cyclohexene

Step 1: Ozonolysis
(Ring Opening)

O3, DCM, -78°C

Step 2: Reductive Amination
(Cyclization Precursor)

Aldehyde intermed.

Step 3: Schmidt Reaction
(Ring Expansion)

NaN3, TFA (Hazard!)

Step 4: HCl Salt Formation
(Et2O/HCl)

Precipitation

QC: HPLC Purity >98%
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Validation
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Caption: Recommended synthetic route via Schmidt Ring Expansion to ensure regiospecificity.
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Critical Control Points:

Regioselectivity: In the ring expansion step (Schmidt reaction), the migration of the carbon

can yield isomers. You must verify the position of the nitrogen relative to the bromophenyl

group using 2D-NMR (HMBC).

Bromine Integrity: Avoid Palladium-catalyzed cross-coupling conditions before ring closure,

as the aryl-bromide is labile. The bromine must be preserved for the final pharmacological

activity.

Part 4: Troubleshooting & FAQs
Q: The EC50 values are shifting between batches.

Root Cause: Solvation effects. The HCl salt is hygroscopic. If the molecular weight

calculation does not account for absorbed water, the actual molarity is lower than calculated.

Fix: Store the solid in a desiccator with P₂O₅. Perform a Karl Fischer titration to determine

water content before weighing.

Q: High background signal in binding assays.

Root Cause: Non-specific binding (NSB) due to the lipophilic bromophenyl group adhering to

plastic.

Fix: Add 0.1% BSA (Bovine Serum Albumin) or 0.05% CHAPS detergent to the assay buffer.

Use low-binding polypropylene plates.

Q: How do I differentiate 5-HT2C efficacy from 5-HT2B?

Context: 5-HT2B agonism causes cardiac valvulopathy (a major safety signal).

Protocol: Run a parallel assay in HEK293 cells expressing 5-HT2B. Calculate the Safety

Margin:

.

Target: A ratio > 100 is required for "drug-like" safety; > 30 is acceptable for a research tool.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
5-HT2C Receptor Pharmacology & Ligand Design

Title: "Discovery of Lorcaserin (APD356)
Source: Journal of Medicinal Chemistry (2008).

URL:[Link]

Azepane Scaffold Synthesis

Title: "Recent Advances on the Synthesis of Azepane-Based Compounds."
Source: ResearchG

URL:[Link]

Calcium Flux Assay Protocols

Title: "Measurement of Intracellular Calcium in Cell-Based Assays using FLIPR."
Source: NCBI Bookshelf / Assay Guidance Manual.

URL:[Link]

Chemical Vendor & Structure Verification Title: "2-(2-Bromophenyl)azepane hydrochloride
Product Page." Source: Echemi.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1286184/docs#benchmarking-2-2-bromophenyl-
azepane-hcl-a-reproducibility-performance-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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